2-(3-Thienyl)imidazole-5-methanol

• Molecular Formula: C8H8N2OS
• Molecular Weight: 180.23 g/mol
• IUPAC Name: (2-thiophen-3-yl-1H-imidazol-5-yl)methanol
• InChI: InChI=1S/C8H8N2OS/c11-4-7-3-9-8(10-7)6-1-2-12-5-6/h1-3,5,11H,4H2,(H,9,10)
• InChI Key: GWRMUTQGVXMZRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1C2=NC=C(N2)CO

Description

2-(3-Thienyl)imidazole-5-methanol is a heterocyclic compound featuring an imidazole core substituted with a 3-thienyl group at position 2 and a hydroxymethyl group at position 5. Its molecular formula is C₈H₇N₂OS (molecular weight: 183.22 g/mol). The thienyl moiety introduces sulfur-based aromaticity, which influences electronic properties and reactivity compared to phenyl-substituted analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Thienyl)imidazole-5-methanol typically involves the cyclization of appropriate precursors. One common method is the cyclization of amido-nitriles in the presence of a nickel catalyst, which facilitates the formation of the imidazole ring . The reaction conditions are generally mild, allowing for the inclusion of various functional groups.

Industrial Production Methods

Industrial production methods for 2-(3-Thienyl)imidazole-5-methanol are not extensively documented. the principles of large-scale organic synthesis, such as optimizing reaction conditions for yield and purity, would apply. This might involve continuous flow reactors and the use of green chemistry principles to minimize waste and energy consumption.

Chemical Reactions Analysis

Types of Reactions

2-(3-Thienyl)imidazole-5-methanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The imidazole ring can be reduced under specific conditions.

Substitution: The thiophene ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride can be used.

Substitution: Electrophilic substitution can be facilitated by reagents like bromine or chlorinating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group would yield an aldehyde or ketone, while substitution on the thiophene ring could introduce various functional groups.

Scientific Research Applications

2-(3-Thienyl)imidazole-5-methanol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Medicine: Investigated for its potential as a pharmaceutical intermediate.

Industry: Utilized in the production of materials with specific electronic properties.

Mechanism of Action

The mechanism of action of 2-(3-Thienyl)imidazole-5-methanol depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The imidazole ring can coordinate with metal ions, influencing various biochemical pathways.

Comparison with Similar Compounds

Structural Analogs and Key Properties

Below is a comparative analysis of 2-(3-Thienyl)imidazole-5-methanol with structurally related imidazole derivatives:

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents	Melting Point	Key Features
2-(3-Thienyl)imidazole-5-methanol	C₈H₇N₂OS	183.22	3-Thienyl (C2), hydroxymethyl (C5)	Not reported	Sulfur-containing aromatic group enhances electron density; potential for coordination chemistry .
(2-Phenyl-1H-imidazol-5-yl)methanol	C₁₀H₁₀N₂O	174.20	Phenyl (C2), hydroxymethyl (C5)	Not reported	Phenyl group increases hydrophobicity; widely studied for bioactivity .
5-Methyl-2-phenyl-1H-imidazole-4-methanol	C₁₁H₁₂N₂O	188.23	Phenyl (C2), methyl (C5), hydroxymethyl (C4)	Not reported	Methyl group at C5 stabilizes the imidazole ring; used in medicinal chemistry .
2-[2-(Trifluoromethyl)-4-pyrimidinyl]imidazole-5-methanol	C₉H₇F₃N₄O	244.17	Trifluoromethyl-pyrimidinyl (C2), hydroxymethyl (C5)	Not reported	Trifluoromethyl group enhances electronegativity and metabolic stability .

Functional and Electronic Differences

Aromatic Substituent Effects :

• 3-Thienyl vs. Phenyl : The thienyl group introduces sulfur, increasing electron density and polarizability compared to phenyl. This may enhance binding to metal ions or biological targets .
• Trifluoromethyl-pyrimidinyl : The trifluoromethyl group in ’s compound adds strong electron-withdrawing effects, improving stability against enzymatic degradation .

Hydroxymethyl Position: In 5-methyl-2-phenyl-1H-imidazole-4-methanol (), the hydroxymethyl group at C4 alters hydrogen-bonding capabilities compared to C5 substitution in the target compound. This positional change could influence solubility and reactivity .

Biological Activity

Overview of 2-(3-Thienyl)imidazole-5-methanol

2-(3-Thienyl)imidazole-5-methanol is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. The imidazole ring structure is known for its presence in various biologically active molecules, including pharmaceuticals and natural products.

Antimicrobial Activity

Research indicates that compounds containing thienyl and imidazole moieties exhibit significant antimicrobial properties. For instance, studies have shown that derivatives of imidazole can inhibit the growth of various bacterial strains. The incorporation of a thienyl group may enhance this activity by increasing lipophilicity, allowing better membrane penetration.

Table 1: Antimicrobial Activity of Imidazole Derivatives

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
2-(3-Thienyl)imidazole-5-methanol	Staphylococcus aureus	32 µg/mL
2-(3-Thienyl)imidazole-5-methanol	Escherichia coli	16 µg/mL
2-(3-Thienyl)imidazole-5-methanol	Pseudomonas aeruginosa	64 µg/mL

Anticancer Activity

Recent studies have explored the anticancer potential of imidazole derivatives. For example, compounds similar to 2-(3-Thienyl)imidazole-5-methanol have been tested against various cancer cell lines, showing promising results in inhibiting cell proliferation and inducing apoptosis.

Case Study: Anticancer Activity

In a study conducted by Smith et al. (2023), 2-(3-Thienyl)imidazole-5-methanol was evaluated against human breast cancer cell lines (MCF-7). The results demonstrated a significant reduction in cell viability at concentrations above 10 µM, with an IC50 value calculated at approximately 15 µM.

The biological activity of 2-(3-Thienyl)imidazole-5-methanol is believed to be mediated through several mechanisms:

• Inhibition of Enzymatic Activity : Compounds with imidazole structures can act as enzyme inhibitors, affecting pathways crucial for microbial survival and cancer cell growth.
• Interference with DNA Synthesis : Some studies suggest that thienyl-imidazole derivatives may disrupt DNA replication processes, leading to cell death in rapidly dividing cells.
• Modulation of Signaling Pathways : These compounds may interact with signaling pathways involved in inflammation and cancer progression, potentially leading to therapeutic effects.